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Compound of Interest

Compound Name: N-Chlorophthalimide

Cat. No.: B1359871 Get Quote

This guide provides immediate safety, handling, and disposal protocols for N-
Chlorophthalimide, tailored for research and drug development professionals. Adherence to

these procedures is critical for ensuring laboratory safety and operational integrity.

Chemical and Physical Properties

Property Value

Molecular Formula C₈H₄ClNO₂[1]

Molecular Weight 181.58 g/mol [1]

Appearance White to off-white crystalline powder[1]

Melting Point 186 - 190 °C[1]

Boiling Point 315 - 330 °C[1]

Density 1.560 g/cm³[1]

Hazard Identification and GHS Classification

N-Chlorophthalimide is classified with the following hazards:

Skin Irritation (Category 2): Causes skin irritation.[2]

Eye Irritation (Category 2A): Causes serious eye irritation.[2]
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Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[2]

Signal Word: Warning

Hazard Statements

Code Statement

H315 Causes skin irritation[2]

H319 Causes serious eye irritation[2]

H335 May cause respiratory irritation[2]

Precautionary Statements

Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray[2][3]

P264 Wash skin thoroughly after handling[3]

P280
Wear protective gloves/protective clothing/eye

protection/face protection[3]

P302 + P352 IF ON SKIN: Wash with plenty of water

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing[3]

P405 Store locked up[3]

P501
Dispose of contents/container in accordance

with local regulations[3]

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is mandatory to minimize exposure and ensure personal safety

when handling N-Chlorophthalimide.

Required Personal Protective Equipment

Area of Protection Equipment Specification

Respiratory Protection Dust mask Type N95 (US) or equivalent

Eye and Face Protection
Safety glasses with side-

shields or goggles

Conforming to EN166 or

equivalent

Hand Protection Chemical-resistant gloves

Inspected prior to use. Use

proper glove removal

technique. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices.[3]

Skin and Body Protection Laboratory coat ---

Experimental Workflow and Handling Procedures
The following diagram outlines the standard operating procedure for the safe handling of N-
Chlorophthalimide from receipt to disposal.
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Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet

Don Appropriate PPE

Weigh N-Chlorophthalimide
in a Ventilated Enclosure

Set Up Reaction in a Fume Hood

Monitor Reaction Progress

Quench Reaction and Work-Up

Collect Waste in
Labeled Containers

Decontaminate Work Area
and Glassware

Doff PPE

Dispose of Waste via
Authorized Channels

Click to download full resolution via product page

Caption: Workflow for Safe Handling of N-Chlorophthalimide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1359871?utm_src=pdf-body-img
https://www.benchchem.com/product/b1359871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures
Immediate and appropriate response is crucial in the event of an exposure.

First-Aid Measures

Exposure Route Procedure

Inhalation
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.[3]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[3]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Disposal Plan
Proper disposal of N-Chlorophthalimide and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Management Protocol

Waste Type Disposal Method

Unused Product

Dispose of as hazardous waste. Contact a

licensed professional waste disposal service to

dispose of this material.

Contaminated Packaging Dispose of as unused product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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